Cas no 1000575-66-5 (7-Chloro-4-methyl-3-(methylamino)-4H-1,2,4-benzothiadiazin-1,1-dioxide)

• Product Name: 7-Chloro-4-methyl-3-(methylamino)-4H-1,2,4-benzothiadiazin-1,1-dioxide
• CAS No: 1000575-66-5
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• CID: 3157689
• PubChem ID: 135894780
• Update Time: 2025-04-21

7-Chloro-4-methyl-3-(methylamino)-4H-1,2,4-benzothiadiazin-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-methyl-3-(methylamino)-4H-1,2,4-benzothiadiazin-1,1-dioxide
• 1000575-66-5
• 7-Chloro-4-methyl-3-(methylamino)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• MFCD09878046
• 7-Chloro-4-methyl-3-methylamino-4H-1,2,4-benzothiadiazin-1,1-dioxide
• 7-Chloro-4-methyl-3-(methylamino)-4H-benzo[e][1,2,4]thiadiazine1,1-dioxide

• MDL： MFCD09878046
• Inchi： 1S/C9H10ClN3O2S/c1-11-9-12-16(14,15)8-5-6(10)3-4-7(8)13(9)2/h3-5H,1-2H3,(H,11,12)
• InChI Key： UDWHLVRPPOZSAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)S(N/C(=N/C)/N2C)(=O)=O

Computed Properties

• Exact Mass: 259.0182254Da
• Monoisotopic Mass: 259.0182254Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.2Ų